Emodin-1-Beta-D-Glucoside
Emodin-1-Beta-D-Glucoside
Brand Name:
Vulcanchem
CAS No.:
38840-23-2
VCID:
VC0194785
InChI:
InChI=1S/C21H20O10/c1-7-2-9-15(18(27)14-10(16(9)25)4-8(23)5-11(14)24)12(3-7)30-21-20(29)19(28)17(26)13(6-22)31-21/h2-5,13,17,19-24,26,28-29H,6H2,1H3/t13-,17-,19+,20-,21-/m1/s1
SMILES:
Molecular Formula:
C21H20O10
Molecular Weight:
432.4 g/mol
Emodin-1-Beta-D-Glucoside
CAS No.: 38840-23-2
Impurities
VCID: VC0194785
Molecular Formula: C21H20O10
Molecular Weight: 432.4 g/mol
Purity: > 95%
| CAS No. | 38840-23-2 |
|---|---|
| Product Name | Emodin-1-Beta-D-Glucoside |
| Molecular Formula | C21H20O10 |
| Molecular Weight | 432.4 g/mol |
| IUPAC Name | 1,3-dihydroxy-6-methyl-8-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyanthracene-9,10-dione |
| Standard InChI | InChI=1S/C21H20O10/c1-7-2-9-15(18(27)14-10(16(9)25)4-8(23)5-11(14)24)12(3-7)30-21-20(29)19(28)17(26)13(6-22)31-21/h2-5,13,17,19-24,26,28-29H,6H2,1H3/t13-,17-,19+,20-,21-/m1/s1 |
| Standard InChIKey | ZXXFEBMBNPRRSI-JNHRPPPUSA-N |
| Isomeric SMILES | CC1=CC2=C(C(=C1)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)C(=O)C4=C(C2=O)C=C(C=C4O)O |
| Canonical SMILES | CC1=CC2=C(C(=C1)OC3C(C(C(C(O3)CO)O)O)O)C(=O)C4=C(C2=O)C=C(C=C4O)O |
| Appearance | Yellow crystalline powder |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| PubChem Compound | 5319333 |
| Last Modified | Nov 11 2021 |
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